N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C20H19N3O2S/c1-23(2)15(17-11-13-7-3-5-9-16(13)25-17)12-21-19(24)20-22-14-8-4-6-10-18(14)26-20/h3-11,15H,12H2,1-2H3,(H,21,24)
• InChI Key: AWDHGVAYLARJQU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=NC2=CC=CC=C2S1)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol
• CAS No.: 2034612-54-7

Description

N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C20H19N3O2S and its molecular weight is 365.45. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anti-inflammatory Applications

• Benzofused thiazole derivatives, including compounds related to N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)benzo[d]thiazole-2-carboxamide, have been synthesized and evaluated for their in vitro antioxidant and anti-inflammatory activities. Certain derivatives showed promising anti-inflammatory activity compared to standard references, and all tested compounds exhibited potential antioxidant activity against reactive species (Dattatraya G. Raut et al., 2020) Raut et al., 2020.

Anticancer Potential

• The benzothiazole nucleus is recognized for its presence in a variety of biologically active compounds, including those with anticancer potential. Benzothiazole derivatives have been highlighted for their anticancer activities, underlining the importance of this nucleus in drug discovery (Sumit et al., 2020) Sumit et al., 2020.
• A review focused on benzothiazoles from 2010 to 2014 identified that 2-arylbenzothiazoles, a category which this compound could be conceptually part of, are potential antitumor agents, with several derivatives being explored for their broad spectrum of biological activities, including anticancer effects (A. Kamal et al., 2015) Kamal et al., 2015.

Alzheimer's Disease Research

• Some benzothiazole derivatives have been investigated for their potential in amyloid imaging within Alzheimer's disease research, highlighting the versatility of benzothiazole-based compounds in addressing various aspects of central nervous system disorders (A. Nordberg, 2007) Nordberg, 2007.

Mechanism of Action

Mode of Action

The mode of action of benzofuran derivatives can vary depending on the specific compound and its biological activity. For example, some benzofuran derivatives have anti-tumor activity and may work by interacting with cancer cells and inhibiting their growth .

Biochemical Pathways

Benzofuran derivatives may affect various biochemical pathways depending on their specific biological activity. For instance, anti-tumor benzofuran derivatives may affect pathways related to cell growth and proliferation .

Result of Action

The result of the action of benzofuran derivatives can vary depending on their biological activity. For example, anti-tumor benzofuran derivatives may result in the inhibition of tumor growth .